Cas no 54073-94-8 (Ethyl 4-hydroxy-3,5-diiodobenzoate)

• Product Name: Ethyl 4-hydroxy-3,5-diiodobenzoate
• CAS No: 54073-94-8
• MF: C₉H₈I₂O₃
• MW: 417.966967582703
• CID: 872974
• PubChem ID: 634500
• Update Time: 2025-08-04

Ethyl 4-hydroxy-3,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-3,5-diiodobenzoate
• MFCD00016423
• Ethyl 4-hydroxy-3,5-diiodobenzoate #
• BS-49878
• Benzoic acid, 4-hydroxy-3,5-diiodo-, ethyl ester
• SCHEMBL23484286
• AVFDHVCJEMRWFS-UHFFFAOYSA-N
• Ethyl-3,5-diiodo-4-hydroxybenzoate
• E76249
• CS-0151795
• 4-Hydroxy-3,5-diiodobenzoic acid ethyl ester
• 4-Hydroxy-3,5-diiodobenzoic acid, ethyl ester
• 54073-94-8
• Ethyl4-hydroxy-3,5-diiodobenzoate
• AKOS022173292
• DTXSID00348297

• Inchi： 1S/C9H8I2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3
• InChI Key： AVFDHVCJEMRWFS-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C(=O)OCC)C=1)I)O

Computed Properties

• Exact Mass: 417.85629g/mol
• Monoisotopic Mass: 417.85629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-hydroxy-3,5-diiodobenzoate

Comprehensive Guide to Ethyl 4-hydroxy-3,5-diiodobenzoate (CAS No. 54073-94-8): Properties, Applications, and Market Trends

Ethyl 4-hydroxy-3,5-diiodobenzoate (CAS No. 54073-94-8) is a specialized organic compound widely used in pharmaceutical and chemical research. This iodinated benzoate derivative is known for its unique structural properties, making it valuable in various synthetic applications. With the increasing demand for halogenated compounds in drug development and material science, Ethyl 4-hydroxy-3,5-diiodobenzoate has gained attention for its versatility and efficacy.

The chemical formula of Ethyl 4-hydroxy-3,5-diiodobenzoate is C₉H₈I₂O₃, and it features a benzoate ester core substituted with two iodine atoms and a hydroxyl group. This configuration enhances its reactivity, particularly in cross-coupling reactions and as an intermediate in organic synthesis. Researchers often explore its potential in creating bioactive molecules, given its ability to introduce iodine into complex structures—a key step in developing radiopharmaceuticals and contrast agents.

One of the trending topics in chemistry today is the role of halogenated compounds in green chemistry and sustainable synthesis. Ethyl 4-hydroxy-3,5-diiodobenzoate aligns with this trend, as it can be utilized in catalytic processes that minimize waste and energy consumption. For instance, its iodine atoms can participate in metal-free C-I bond activation, a method gaining traction for its environmental benefits.

In the pharmaceutical industry, Ethyl 4-hydroxy-3,5-diiodobenzoate serves as a precursor for thyroid hormone analogs and other iodine-containing therapeutics. With the rising prevalence of thyroid disorders globally, researchers are investigating novel compounds like this to improve drug efficacy and reduce side effects. Additionally, its ester group makes it a candidate for prodrug design, where controlled release of active agents is crucial.

Another hot topic is the use of iodinated compounds in imaging technologies. Ethyl 4-hydroxy-3,5-diiodobenzoate can be modified to create contrast agents for X-ray and MRI diagnostics. This application is particularly relevant as healthcare systems worldwide prioritize early disease detection and non-invasive diagnostic tools.

From a commercial perspective, the market for Ethyl 4-hydroxy-3,5-diiodobenzoate is expanding due to its niche applications. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research clients. Pricing trends indicate steady growth, driven by demand from academic labs and industrial R&D departments.

Safety and handling of Ethyl 4-hydroxy-3,5-diiodobenzoate follow standard laboratory protocols. While it is not classified as a hazardous material, proper storage in cool, dry conditions is recommended to maintain stability. Researchers should use appropriate personal protective equipment (PPE) when handling this compound to avoid unnecessary exposure.

In summary, Ethyl 4-hydroxy-3,5-diiodobenzoate (CAS No. 54073-94-8) is a multifaceted compound with significant potential in pharmaceuticals, diagnostics, and sustainable chemistry. Its unique properties and alignment with current scientific trends make it a valuable asset for researchers and industries alike. As innovation in halogenated compounds continues, this benzoate derivative is poised to play a pivotal role in future advancements.